N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide

• IUPAC Name: N-[3-methoxy-4-[(2-phenylacetyl)amino]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C22H19N3O5/c1-30-20-14-17(23-22(27)16-7-10-18(11-8-16)25(28)29)9-12-19(20)24-21(26)13-15-5-3-2-4-6-15/h2-12,14H,13H2,1H3,(H,23,27)(H,24,26)
• InChI Key: TXOITKFKSXXHML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CC3=CC=CC=C3
• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol

Description

N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide, also known as MPANB, is a chemical compound that has attracted the attention of scientists due to its potential applications in scientific research. MPANB is a benzamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that is involved in DNA repair. By inhibiting PARP, N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide prevents cancer cells from repairing their damaged DNA, leading to cell death.
Biochemical and Physiological Effects:
N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide has been shown to have anti-inflammatory properties. It has also been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide for lab experiments is its specificity for PARP inhibition. This makes it a useful tool for studying the role of PARP in various biological processes. However, one limitation of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide in scientific research. One area of interest is the development of new anti-cancer drugs based on N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide. Another potential direction is the use of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide in the study of DNA repair mechanisms and their role in cancer development. Additionally, further research is needed to explore the potential anti-inflammatory and antimicrobial properties of N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide.

Scientific Research Applications

N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide has anti-cancer properties and can inhibit the growth of cancer cells. N-{3-methoxy-4-[(phenylacetyl)amino]phenyl}-4-nitrobenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs.